Cas no 2309466-09-7 (2-{[2-(5-Bromopyridin-2-yl)-7-azaspiro[3.5]nonan-2-yl]oxy}acetic acid)

• Product Name: 2-{[2-(5-Bromopyridin-2-yl)-7-azaspiro[3.5]nonan-2-yl]oxy}acetic acid
• CAS No: 2309466-09-7
• MF: C₁₅H₁₉BrN₂O₃
• MW: 355.226963281631
• CID: 5916609
• PubChem ID: 165792953
• Update Time: 2025-10-24

2-{[2-(5-Bromopyridin-2-yl)-7-azaspiro[3.5]nonan-2-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[2-(5-bromopyridin-2-yl)-7-azaspiro[3.5]nonan-2-yl]oxy}acetic acid
• EN300-7428465
• 2309466-09-7
• 2-{[2-(5-Bromopyridin-2-yl)-7-azaspiro[3.5]nonan-2-yl]oxy}acetic acid

• Inchi： 1S/C15H19BrN2O3/c16-11-1-2-12(18-7-11)15(21-8-13(19)20)9-14(10-15)3-5-17-6-4-14/h1-2,7,17H,3-6,8-10H2,(H,19,20)
• InChI Key： FSVRXMZQSWGVDM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1(CC2(CCNCC2)C1)OCC(=O)O

Computed Properties

• Exact Mass: 354.05791g/mol
• Monoisotopic Mass: 354.05791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 71.4Ų

Additional information on 2-{[2-(5-Bromopyridin-2-yl)-7-azaspiro[3.5]nonan-2-yl]oxy}acetic acid

Compound CAS No. 2309466-09-7: 2-{[2-(5-Bromopyridin-2-yl)-7-Azaspiro[3.5]nonan-2-yl]oxy}acetic Acid

The compound with CAS No. 2309466-09-7, named 2-{[2-(5-Bromopyridin-2-yl)-7-Azaspiro[3.5]nonan-2-yl]oxy}acetic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a spirocyclic system fused with a pyridine ring and a bromine substituent. The presence of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a valuable subject for research and potential applications.

Recent studies have highlighted the importance of spirocyclic compounds in drug design due to their ability to mimic complex biological interactions. The spiro[3.5]nonane core of this compound serves as a rigid scaffold, enabling precise control over the spatial arrangement of substituents. This structural rigidity is crucial for optimizing bioavailability and target specificity in pharmaceutical applications. The 5-bromopyridin moiety further enhances the compound's electronic properties, facilitating interactions with biological targets such as enzymes or receptors.

The synthesis of 2-{[2-(5-Bromopyridin-2-yl)-7-Azaspiro[3.5]nonan-2-yl]oxy}acetic Acid involves a multi-step process that combines spirocyclic formation with nucleophilic substitution reactions. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling to achieve high yields and purity levels. These methods not only ensure the scalability of the synthesis but also pave the way for further modifications to explore its pharmacokinetic properties.

In terms of applications, this compound has shown promise in preliminary assays targeting various therapeutic areas. For instance, its ability to modulate ion channels has been explored in neurodegenerative disease models, while its anti-inflammatory properties have been tested in chronic inflammatory conditions. The acetic acid group at the terminus of the molecule contributes to its solubility and bioavailability, making it an attractive candidate for drug delivery systems.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with its target proteins. These studies reveal that the bromo-pyridine ring plays a critical role in stabilizing interactions through both hydrophobic and π–π stacking effects. Such findings underscore the importance of rational drug design in harnessing the therapeutic potential of complex molecules like CAS No. 2309466-09-7.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic profile of this compound while maintaining its efficacy. Efforts are also underway to explore its potential as a building block for constructing larger molecular frameworks with enhanced functionality. As our understanding of this compound deepens, it is anticipated that it will contribute significantly to advancements in both academic research and industrial applications.